Cas no 793727-37-4 (4-(2-methoxybenzenesulfonamido)methylbenzoic acid)

4-(2-Methoxybenzenesulfonamido)methylbenzoic acid is a sulfonamide-based benzoic acid derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure combines a methoxy-substituted benzenesulfonamide moiety with a carboxyl-functionalized benzyl group, offering versatility as a synthetic intermediate or pharmacophore. The compound's sulfonamide linkage enhances stability and bioavailability, while the carboxylic acid group provides a reactive site for further derivatization. Its methoxy substituent may influence electronic properties and binding affinity in target interactions. This compound is of interest for developing enzyme inhibitors or receptor modulators due to its balanced hydrophilicity and structural rigidity. Suitable for controlled reactions, it requires handling under standard laboratory conditions.
4-(2-methoxybenzenesulfonamido)methylbenzoic acid structure
793727-37-4 structure
Product Name:4-(2-methoxybenzenesulfonamido)methylbenzoic acid
CAS No:793727-37-4
MF:C15H15NO5S
MW:321.348303079605
CID:3107648
PubChem ID:2565801
Update Time:2025-10-21

4-(2-methoxybenzenesulfonamido)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-({[(2-methoxyphenyl)sulfonyl]amino}methyl)benzoic acid
    • 4-(2-methoxybenzenesulfonamido)methylbenzoic acid
    • Z45512223
    • 4-[(2-methoxybenzenesulfonamido)methyl]benzoic acid
    • 4-(((2-METHOXYPHENYL)SULFONAMIDO)METHYL)BENZOIC ACID
    • EN300-11371
    • 4-(2-Methoxybenzenesulfonamidomethyl)benzoicacid
    • 4-(2-Methoxybenzenesulfonamidomethyl)benzoic acid
    • 966-421-5
    • G26527
    • AKOS034369834
    • 793727-37-4
    • 4-[[(2-methoxyphenyl)sulfonylamino]methyl]benzoic Acid
    • CS-0223049
    • 4-((2-Methoxybenzenesulfonamido)methyl)benzoic acid
    • Inchi: 1S/C15H15NO5S/c1-21-13-4-2-3-5-14(13)22(19,20)16-10-11-6-8-12(9-7-11)15(17)18/h2-9,16H,10H2,1H3,(H,17,18)
    • InChI Key: XSGWWCUMGZFMJR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1OC)(NCC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 321.06709375Da
  • Monoisotopic Mass: 321.06709375Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 101Ų

4-(2-methoxybenzenesulfonamido)methylbenzoic acid Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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